Cas no 1431616-41-9 ((4-(1-(Trifluoromethyl)cyclopropyl)phenyl)boronic acid)

(4-(1-(Trifluoromethyl)cyclopropyl)phenyl)boronic acid structure
1431616-41-9 structure
Product Name:(4-(1-(Trifluoromethyl)cyclopropyl)phenyl)boronic acid
CAS No:1431616-41-9
MF:C10H10BF3O2
MW:229.991413593292
MDL:MFCD26406755
CID:4699995
PubChem ID:71743659
Update Time:2024-11-06

(4-(1-(Trifluoromethyl)cyclopropyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(1-(TRIFLUOROMETHYL)CYCLOPROPYL)PHENYL)BORONIC ACID
    • 4-(1-(trifluoromethyl)cyclopropyl)phenylboronic acid
    • B-[4-[1-(Trifluoromethyl)cyclopropyl]phenyl]boronic acid
    • [4-[1-(trifluoromethyl)cyclopropyl]phenyl]boronic acid
    • [4-[1-(trifluoromethyl)cyclopropyl]phenyl]boronicacid
    • AKOS027323082
    • 1431616-41-9
    • {4-[1-(trifluoromethyl)cyclopropyl]phenyl}boronic acid
    • MFCD26406755
    • (4-(1-(TRIFLUOROMETHYL)CYCLOPROPYL)PHENYL)BORONICACID
    • (4-(1-(Trifluoromethyl)cyclopropyl)phenyl)boronic acid
    • MDL: MFCD26406755
    • Inchi: 1S/C10H10BF3O2/c12-10(13,14)9(5-6-9)7-1-3-8(4-2-7)11(15)16/h1-4,15-16H,5-6H2
    • InChI Key: YILYOGIQBGTATO-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC(B(O)O)=CC=2)CC1)(F)F

Computed Properties

  • Exact Mass: 230.0725942g/mol
  • Monoisotopic Mass: 230.0725942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

(4-(1-(Trifluoromethyl)cyclopropyl)phenyl)boronic acid Pricemore >>

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